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Compound of Interest

Compound Name: 1-Pentadecanethiol

Cat. No.: B1583259 Get Quote

1-Pentadecanethiol, also known as pentadecyl mercaptan, is a long-chain alkylthiol with the

chemical formula CH₃(CH₂)₁₄SH.[1] Its structure is deceptively simple: a fifteen-carbon

saturated aliphatic chain terminating in a sulfhydryl (thiol) group. This simplicity, however, belies

its profound utility in materials science, nanotechnology, and drug development. For

researchers and scientists, 1-Pentadecanethiol is not merely a chemical reagent but a

fundamental building block for constructing highly ordered molecular architectures on surfaces.

The power of 1-Pentadecanethiol lies in the dual nature of its structure. The thiol headgroup

exhibits a strong, specific affinity for the surfaces of noble metals like gold, silver, and copper,

forming a stable, semi-covalent bond.[2][3] The long, hydrophobic pentadecyl tail, through

collective van der Waals interactions, drives the spontaneous organization of these molecules

into densely packed, crystalline-like films known as self-assembled monolayers (SAMs).[3] This

guide provides a comprehensive overview of 1-Pentadecanethiol, from its core chemical

properties to its sophisticated applications in creating functionalized surfaces for advanced

scientific endeavors.

Core Chemical Structure and Physicochemical
Properties
Understanding the fundamental properties of 1-Pentadecanethiol is essential for its effective

application. The molecule's identity is defined by its linear formula, CH₃(CH₂)₁₄SH, and its CAS

Number, 25276-70-4.[1][4][5]
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Molecular Structure
The molecule consists of a saturated 15-carbon chain, which imparts significant hydrophobicity

and is responsible for the ordering of monolayers through intermolecular forces. The terminal

thiol (-SH) group is the reactive center, enabling the molecule's "self-assembly" on specific

substrates.

Caption: Chemical structure of 1-Pentadecanethiol.

Physicochemical Data
The physical properties of 1-Pentadecanethiol dictate its handling, purification, and application

conditions. These are summarized in the table below.

Property Value Source

Molecular Formula C₁₅H₃₂S [4][5][6]

Molecular Weight 244.48 g/mol [1][4][6]

CAS Number 25276-70-4 [1][4][5][6]

Appearance
Colorless liquid at room

temperature
[2]

Density 0.847 g/mL at 25 °C [1]

Boiling Point 325 °C [1][6]

Melting Point 22 °C [6]

Flash Point 110 °C (230 °F) - closed cup [1]

Refractive Index n20/D 1.462 [1][7]

Solubility

Insoluble in water; soluble in

organic solvents (e.g., ethanol,

ether)

[2]
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The quality of a self-assembled monolayer is critically dependent on the purity of the

alkanethiol used.[3] Impurities can introduce defects into the monolayer, disrupting its order

and compromising its performance. While 1-Pentadecanethiol is commercially available,

understanding its synthesis provides insight into potential impurities.

A common laboratory-scale synthesis involves the conversion of a 1-bromopentadecane to the

corresponding thiol. This is typically achieved via a two-step process involving a thioacetate

intermediate to avoid the formation of disulfide byproducts.

Experimental Protocol: Synthesis of 1-Pentadecanethiol
This protocol describes a representative method. Causality: The choice of a thioacetate

intermediate (Step 1) is crucial. Direct reaction of the alkyl halide with a sulfide salt can lead to

symmetric sulfide (R-S-R) formation. The thioacetate route provides a clean, high-yield

pathway to the thiol. The subsequent hydrolysis (Step 2) is performed under basic conditions to

deprotect the thiol.

Materials:

1-Bromopentadecane

Potassium thioacetate (KSAc)

Ethanol (anhydrous)

Potassium hydroxide (KOH) or Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), dilute

Diethyl ether or Dichloromethane

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Step 1: Nucleophilic Substitution to form S-Pentadecyl thioacetate
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Dissolve 1-bromopentadecane and a slight molar excess (1.1 eq) of potassium thioacetate

in anhydrous ethanol.

Reflux the mixture for 3-4 hours with stirring. The progress can be monitored by TLC or

GC-MS.

Once the reaction is complete, cool the mixture to room temperature and remove the

ethanol under reduced pressure.

Resuspend the residue in diethyl ether and wash with water to remove the potassium

bromide salt. Dry the organic layer over anhydrous MgSO₄.

Step 2: Hydrolysis to 1-Pentadecanethiol

Dissolve the crude S-pentadecyl thioacetate from Step 1 in ethanol.

Add an aqueous solution of KOH or NaOH (approx. 2 eq) and stir at room temperature for

12-24 hours. Rationale: This basic hydrolysis cleaves the thioester bond to yield the

thiolate salt.

Cool the reaction mixture in an ice bath and carefully acidify with dilute HCl until the

solution is acidic (pH ~2-3). This protonates the thiolate to form the final thiol product.

Extract the product into diethyl ether, wash with brine, and dry the organic layer over

anhydrous MgSO₄.

Step 3: Purification

Filter off the drying agent and concentrate the solution under reduced pressure.

The crude 1-Pentadecanethiol can be purified by vacuum distillation or column

chromatography to achieve the high purity (>97%) required for SAM formation.

Core Application: Formation of Self-Assembled
Monolayers (SAMs)
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The primary application of 1-Pentadecanethiol is in the formation of SAMs, particularly on gold

surfaces.[2][4] These highly ordered molecular films serve as robust, well-defined interfaces for

a vast range of applications. The formation is a spontaneous process driven by the strong gold-

sulfur bond (~45 kcal/mol) and the stabilizing van der Waals interactions between the 15-

carbon alkyl chains.[3]

Experimental Workflow: SAM Formation on a Gold
Substrate
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Preparation

Assembly

Post-Processing

1. Substrate Cleaning
(Piranha etch or UV/Ozone)

2. Thiol Solution Prep
(1 mM 1-Pentadecanethiol

in absolute ethanol)

3. Immersion
(Submerge clean gold substrate

in thiol solution)

4. Incubation
(12-24 hours at room temp

in a sealed vial)

5. Rinsing
(Rinse with ethanol to remove

physisorbed molecules)

6. Drying
(Dry under a stream of N₂)

7. Characterization
(Contact Angle, Ellipsometry, XPS)

Click to download full resolution via product page

Caption: Workflow for forming a 1-Pentadecanethiol SAM on gold.
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Detailed Protocol:

Substrate Preparation (Critical Step):

Use a gold-coated substrate (e.g., silicon wafer with a Ti/Au layer).

Clean the substrate rigorously to remove organic contaminants. Common methods include

immersion in "Piranha" solution (a hazardous mixture of H₂SO₄ and H₂O₂) or exposure to

UV/Ozone. Rationale: A pristine gold surface is paramount for the formation of a well-

ordered, defect-free monolayer.

Solution Preparation:

Prepare a 1 mM solution of 1-Pentadecanethiol in absolute ethanol.[3] Rationale: Ethanol

is a good solvent for the thiol and does not compete for binding sites on the gold surface.

The 1 mM concentration is standard and ensures sufficient material for monolayer

formation without excessive waste.

Self-Assembly:

Immerse the clean, dry gold substrate into the thiol solution in a clean glass vial.

Seal the vial and leave it undisturbed at room temperature for 12 to 24 hours. Rationale:

While initial monolayer coverage occurs within minutes, this extended period allows the

alkyl chains to rearrange and anneal into a highly ordered, thermodynamically stable,

crystalline-like structure.[3]

Rinsing and Drying:

Remove the substrate from the solution and rinse it thoroughly with fresh ethanol to wash

away any non-chemisorbed (physisorbed) thiol molecules.

Dry the substrate under a gentle stream of nitrogen gas. The functionalized substrate is

now ready for use or characterization.
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Applications in Nanotechnology and Drug
Development
The well-defined, hydrophobic surface created by a 1-Pentadecanethiol SAM is a powerful

platform for various advanced applications.

Nanoparticle Functionalization
1-Pentadecanethiol is used to functionalize the surface of nanoparticles, particularly gold

nanoparticles (AuNPs).[2] This process is analogous to SAM formation on a planar surface.

Stabilization: The thiol coating prevents the aggregation of nanoparticles in solution, ensuring

their colloidal stability.

Surface Property Control: The long pentadecyl chains render the nanoparticles hydrophobic,

allowing their dispersion in non-polar solvents.[2] This is essential for applications in

nanoelectronics and composite materials.

Foundation for Bioconjugation: While the terminal group of 1-Pentadecanethiol itself is inert,

it can be part of a mixed monolayer system. By co-assembling 1-Pentadecanethiol with

other thiols that have a terminal functional group (e.g., -COOH, -NH₂), researchers can

create a biocompatible surface that also allows for the covalent attachment of drugs,

proteins, or DNA.[8][9] This is a cornerstone strategy in developing nanoparticles for targeted

drug delivery and diagnostics.

Role in Drug Delivery Systems
While not a drug itself, 1-Pentadecanethiol is a critical enabling tool in drug delivery research.

Nanoparticles functionalized with thiol layers can act as drug carriers. The hydrophobic

environment created by the pentadecyl chains can be used to encapsulate hydrophobic drugs,

increasing their solubility and bioavailability. By engineering the surface with mixed SAMs,

these nanocarriers can be designed to release their payload in response to specific biological

triggers.

Biosensors and Surface Interaction Studies
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SAMs formed from 1-Pentadecanethiol provide an ideal model surface for fundamental

research.

Controlling Wettability: The monolayer creates a highly hydrophobic (water-repelling)

surface, which is useful in microfluidics and for creating anti-corrosion coatings.[2]

Biocompatibility Studies: The well-defined, protein-resistant nature of long-chain alkanethiol

SAMs allows researchers to study protein-surface interactions and cell adhesion with high

precision, which is crucial for the design of medical implants and biomaterials.[2]

Safety and Handling
As with all chemicals, proper safety protocols must be followed when handling 1-
Pentadecanethiol.

Hazards: The compound has the characteristic and powerful stench of a thiol. It may cause

skin and eye irritation.[6]

Personal Protective Equipment (PPE): Always use in a well-ventilated fume hood. Wear

safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1][10]

Storage: Store in a cool, dry, well-ventilated area away from oxidizing agents. Keep the

container tightly sealed.[1]

First Aid: In case of contact, flush eyes with water for at least 15 minutes. Wash skin with

soap and water. If inhaled, move to fresh air. Seek medical attention if irritation persists.[10]

Conclusion
1-Pentadecanethiol is a powerful and versatile molecule that serves as a fundamental tool for

scientists and researchers. Its ability to form robust, highly ordered self-assembled monolayers

on metal surfaces provides an unparalleled method for controlling surface chemistry at the

molecular level. From stabilizing nanoparticles for drug delivery systems to creating model

surfaces for biocompatibility studies, the applications of 1-Pentadecanethiol are central to

advancing nanotechnology, materials science, and biomedical engineering. A thorough

understanding of its chemical properties, synthesis, and handling is the key to unlocking its full

potential in the laboratory.
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[https://www.benchchem.com/product/b1583259#1-pentadecanethiol-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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